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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Awd 12-281

CAS No.: 257892-33-4

Cat. No.: S519878

The table below summarizes the key identified information for AWD 12-281.

Property Value | Description

IUPAC Name N-(3,5-Dichloropyridin-4-yl)-2-[1-(4-fluorobenzyl)-5-hydroxy-1H-indol-3-yl]-2-
oxoacetamide [1]

CAS Number 257892-33-4 [2] [1]
Molecular Formula C22H14CI2FN30s [2] [1]
Molecular Weight 458.27 g/mol [2] [1]

Bioactivity Selective PDE4 inhibitor; anti-inflammatory and bronchodilator; investigated for
COPD [2] [3].

ICso for PDE4 9.7 nM [2]

Predicted Density 1.49 g/cm3 [2] [1]

Recommended Powder: -20°C for 3 years. In solvent: -80°C for 1 year. Ship with blue ice or
Storage at ambient temperature [2].

Experimental Stability Data Framework
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Since specific stability data in solution (e.g., at different pH levels, temperatures, or in various solvents) is
not available in the search results, the table below outlines the critical parameters you should test for and

how to document them.

Stability . . .
Experimental Conditions to Test Key Metrics to Record
Parameter
Solution Different solvents (e.g., DMSO, PBS), Time points for sampling (e.g., O, 6, 24, 72
Stability concentrations, pH levels, and hours). Analytical method (e.g., HPLC) to
temperatures (e.g., 4°C, 25°C, -80°C). measure percentage of intact compound
remaining.
Chemical Stress conditions: light, oxidizers, Formation and identification of degradation
Integrity acidic/basic buffers. products via HPLC-MS.
Physical Long-term storage in final solvent Observation of precipitation or color
Stability formulation. change.

Example Protocol for Assessing Solution Stability

Here is a generalized methodology you can adapt to determine the stability of AWD 12-281 under specific

conditions.

¢ Solution Preparation

o Prepare a stock solution of AWD 12-281 in a suitable solvent like DMSO at a concentration of
10-40 mM [2].

o Dilute the stock solution into the test buffers or solvents (e.g., PBS at various pH levels) to your
desired working concentration.

¢ Incubation and Sampling

o Aliquot the working solutions into several vials.
o Incubate the aliquots at the temperatures you are testing (e.g., -80°C, 4°C, 25°C, 37°C).
o Remove samples from each condition at predetermined time points (e.g., 0, 1, 2, 7, 30 days).

e Analysis by HPLC

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s519878?utm_src=pdf-body
https://www.smolecule.com/products/s519878?utm_src=pdf-body
https://www.targetmol.com/compound/awd%2012-281
https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Analyze each sample using a validated HPLC method.

o Compare the peak area of AWD 12-281 in the aged samples to the peak area in the time-zero
sample to calculate the percentage of the compound remaining.

¢ Data Interpretation

o Asteady decrease in the peak area of AWD 12-281 over time indicates instability.
o The appearance of new peaks in the chromatogram indicates the formation of degradation
products, which should be investigated further (e.g., with LC-MS).

Troubleshooting Common Scenarios

¢ Problem: Rapid degradation of AWD 12-281 in aqueous buffer at 4°C.

o Investigation: Test stability at a lower temperature (e.g., -80°C). Consider using a different
buffer system or adding stabilizing agents like antioxidants (if compatible with your biological
assays).

¢ Problem: Precipitation observed after thawing a frozen stock solution.

o Investigation: Ensure the solvent system is appropriate and that the solution is warmed and
mixed thoroughly before use. Test the potency of the solution after re-dissolution to confirm no
loss of activity.

e Problem: Inconsistent biological assay results, potentially due to compound degradation.

o Investigation: Implement a quality control step by analyzing the compound solution with HPLC
immediately before use in critical experiments to confirm its chemical integrity.

Experimental Workflow Visualization

The diagram below outlines the logical workflow for conducting a solution stability study, from preparation

to data analysis.
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Diagram Title: Solution Stability Study Workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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